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Compound of Interest

Compound Name: Aminotriazine

Cat. No.: B8590112

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nomenclature and IUPAC naming
conventions for aminotriazines, a critical class of heterocyclic compounds with widespread
applications in pharmaceuticals, agriculture, and materials science. Understanding the precise
naming of these molecules is paramount for unambiguous scientific communication, database
searching, and regulatory compliance.

Core Triazine Isomers and Numbering

Triazines are six-membered heterocyclic aromatic rings containing three nitrogen atoms, with
the molecular formula CsHsNs. There are three structural isomers of triazine, distinguished by
the positions of their nitrogen atoms. The IUPAC-approved numbering of these rings is
fundamental to the nomenclature of their derivatives.[1][2]

e 1,3,5-Triazine (s-triazine): The most common and symmetrical isomer. Numbering starts at a
nitrogen atom and proceeds around the ring to give the nitrogen atoms the locants 1, 3, and
5.

e 1,2,4-Triazine (as-triazine): An asymmetrical isomer. Numbering begins with the nitrogen
atom adjacent to the single carbon atom and continues in a way that gives the other nitrogen
atoms the lowest possible locants.
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e 1,2,3-Triazine (v-triazine): Another asymmetrical isomer. The numbering starts from a
nitrogen atom that is part of the N-N-N sequence and proceeds through the other two
nitrogen atoms.

The logical relationship for numbering the 1,3,5-triazine ring is illustrated below.
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Numbering Convention for 1,3,5-Triazine

‘ @’—M L Assign 1 to a Nitrogen |_’|Step 2 Proceed around the ring Steps Lowest locants for heteroatoms Outcome Final Numbering
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Aminotriazine Derivative

1. Identify Parent Triazine Ring
(1,3,5-, 1,2,4-, or 1,2,3-triazine)

'

2. ldentify Principal Functional Group

N

Amino group is principal: Other group is principal:
Suffix: '-amine' Prefix: 'amino-'

i

3. Number the Triazine Ring

:

4. Name and Number Substituents

Use 'N-' for substituents on the amino nitrogen

5. Assemble Full IUPAC Name
(alphabetical order for prefixes)
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Cyanuric Chloride

React with 1 eq. of Amine 1 (R1INH2)
~0-5°C

'

2-Amino-4,6-dichloro-1,3,5-triazine

'

React with 1 eq. of Amine 2 (R2NH2)
~20-40 °C

N2-R1-N4-R2-6-chloro-1,3,5-triazine-2,4-diamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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